Cas no 2228725-61-7 (tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2228725-61-7
• MF: C₁₉H₃₆N₂O₂
• MW: 324.50134563446
• CID: 5999123
• PubChem ID: 165700707
• Update Time: 2025-05-21

tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate
• EN300-1898120
• 2228725-61-7
• tert-butyl 2-[1-(aminomethyl)cyclohexyl]-5,5-dimethylpiperidine-1-carboxylate

• Inchi： 1S/C19H36N2O2/c1-17(2,3)23-16(22)21-14-18(4,5)12-9-15(21)19(13-20)10-7-6-8-11-19/h15H,6-14,20H2,1-5H3
• InChI Key： BITVZJOPKORKDH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C)(C)CCC1C1(CN)CCCCC1)=O

Computed Properties

• Exact Mass: 324.277678395g/mol
• Monoisotopic Mass: 324.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate

Professional Introduction to Tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate (CAS No. 2228725-61-7)

Tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate, a compound with the chemical identifier CAS No. 2228725-61-7, represents a significant advancement in the realm of pharmaceutical chemistry and drug development. This intricate molecular structure, featuring a combination of cyclohexyl and piperidine moieties, has garnered considerable attention due to its potential applications in medicinal chemistry and biopharmaceutical research.

The compound's unique structural features make it a promising candidate for various therapeutic applications. Specifically, the presence of a tert-butyl group enhances the lipophilicity of the molecule, which is a critical factor in drug bioavailability and membrane permeability. Additionally, the incorporation of a 1-(aminomethyl) cyclohexyl moiety introduces a nucleophilic center that can participate in various chemical reactions, facilitating further derivatization and functionalization.

In recent years, there has been growing interest in the development of novel scaffolds that can serve as building blocks for drug discovery. The tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate structure aligns well with this trend, offering a versatile platform for designing molecules with enhanced pharmacological properties. For instance, its piperidine ring is known to exhibit favorable interactions with biological targets, making it an attractive component in the design of small-molecule inhibitors and activators.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The cyclohexyl group, when combined with the piperidine moiety, can create a rigid framework that improves binding affinity to specific protein targets. This is particularly relevant in the context of enzyme inhibition and receptor modulation, where precise molecular interactions are crucial for therapeutic efficacy.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. The CAS No. 2228725-61-7 compound exemplifies this principle by offering a unique structural motif that can be explored for various therapeutic indications. Researchers have been particularly interested in its potential applications in oncology and neurology, where novel molecular entities are needed to address unmet medical needs.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include the formation of the cyclohexylamine derivative followed by its reaction with a tert-butyl carbamate precursor to introduce the piperidine ring. These synthetic strategies highlight the compound's accessibility while maintaining high purity standards essential for pharmaceutical applications.

In terms of pharmacokinetic properties, preliminary data suggest that tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate exhibits favorable solubility profiles and metabolic stability. These characteristics are critical for ensuring effective drug delivery and minimizing side effects. Additionally, its chemical stability under various conditions makes it suitable for long-term storage and formulation into final pharmaceutical products.

The compound's potential extends beyond traditional small-molecule drug development. It has also shown promise as a key intermediate in the synthesis of peptidomimetics and other biologically active molecules. The ability to modify its core structure allows for the creation of libraries of derivatives with tailored properties, enabling high-throughput screening for new therapeutic agents.

As research in medicinal chemistry continues to evolve, compounds like tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate are expected to play an increasingly important role in addressing complex diseases. The integration of computational modeling and machine learning techniques has further accelerated the discovery process by enabling rapid virtual screening and optimization of molecular structures.

In conclusion, tert-butyl 2-1-(aminomethyl)cyclohexyl-5,5-dimethylpiperidine-1-carboxylate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in drug discovery efforts aimed at developing novel therapeutics for diverse medical conditions. As research progresses, this compound is poised to unlock new possibilities in medicinal chemistry and biopharmaceutical innovation.